Cas no 1334177-84-2 (Hydroxy-PEG8-t-butyl ester)
Hydroxy-PEG8-t-butyl ester is a polyethylene glycol (PEG)-based linker featuring a terminal hydroxyl group and a t-butyl ester moiety. This compound is widely utilized in bioconjugation and pharmaceutical research due to its hydrophilic PEG spacer, which enhances solubility and reduces immunogenicity. The t-butyl ester group provides a stable protecting group for carboxylic acids, enabling controlled deprotection under mild acidic conditions. The hydroxyl terminus allows for further functionalization, making it a versatile intermediate in peptide synthesis, drug delivery systems, and polymer chemistry. Its well-defined molecular weight and high purity ensure reproducibility in applications requiring precise spacer lengths and controlled reactivity.
Hydroxy-PEG8-t-butyl ester structure
Product Name:Hydroxy-PEG8-t-butyl ester
CAS No:1334177-84-2
MF:C23H46O11
MW:498.604749202728
MDL:MFCD11041105
CID:2084599
Update Time:2025-08-02
Hydroxy-PEG8-t-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- HO-PEG8-CH2CH2COOtBu
- Hydroxy-PEG8-t-butyl ester
- Hydroxy-PEG8-Boc
- PEG9-t-butly ester
- Ho-dpeg(8)-co-otbu
- Hydroxy-PEG8-t-butly ester
- SY236939
-
- MDL: MFCD11041105
- Inchi: 1S/C23H46O11/c1-23(2,3)34-22(25)4-6-26-8-10-28-12-14-30-16-18-32-20-21-33-19-17-31-15-13-29-11-9-27-7-5-24/h24H,4-21H2,1-3H3
- InChI Key: RBRDLMWBCQQRIQ-UHFFFAOYSA-N
- SMILES: O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C
Computed Properties
- Exact Mass: 498.30401228 g/mol
- Monoisotopic Mass: 498.30401228 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 34
- Rotatable Bond Count: 28
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 498.6
- XLogP3: -0.8
- Topological Polar Surface Area: 120
Hydroxy-PEG8-t-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21501-500mg |
Hydroxy-PEG8-t-butyl ester |
1334177-84-2 | 97% | 500mg |
2565CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21501-1g |
Hydroxy-PEG8-t-butyl ester |
1334177-84-2 | 97% | 1g |
3918CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR103-250mg |
Hydroxy-PEG8-t-butyl ester |
1334177-84-2 | 95% | 250mg |
1472CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR103-100mg |
Hydroxy-PEG8-t-butyl ester |
1334177-84-2 | 95% | 100mg |
543CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21501-500mg |
Hydroxy-PEG8-t-butyl ester |
1334177-84-2 | 97% | 500mg |
2565.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21501-1g |
Hydroxy-PEG8-t-butyl ester |
1334177-84-2 | 97% | 1g |
3918.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR103-200mg |
Hydroxy-PEG8-t-butyl ester |
1334177-84-2 | 95% | 200mg |
718.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XR103-50mg |
Hydroxy-PEG8-t-butyl ester |
1334177-84-2 | 95% | 50mg |
288.0CNY | 2021-07-14 | |
| TRC | H456413-10mg |
HO-PEG8-CH2CH2COO-t-Bu |
1334177-84-2 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H456413-50mg |
HO-PEG8-CH2CH2COO-t-Bu |
1334177-84-2 | 50mg |
$ 95.00 | 2022-06-04 |
Hydroxy-PEG8-t-butyl ester Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
1334177-84-2 (Hydroxy-PEG8-t-butyl ester) Related Products
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- 518044-32-1(Tert-butyl 1-hydroxy-3,6,9,12-tetraoxapentadecan-15-oate)
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- 186020-66-6(Tert-Butyl 12-hydroxy-4,7,10-trioxadodecanoate)
- 133803-81-3(Tert-Butyl 3-(2-(2-hydroxyethoxy)ethoxy)propanoate)
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